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Compound of Interest

Compound Name: N3-D-Lys(Fmoc)-OH

Cat. No.: B2866758 Get Quote

An In-depth Technical Guide on Nε-azido-Nα-Fmoc-D-lysine (N3-D-Lys(Fmoc)-OH)

This technical guide provides a comprehensive overview of Nε-azido-Nα-(9-

fluorenylmethoxycarbonyl)-D-lysine, a crucial building block in modern biochemical and

pharmaceutical research. The document details its chemical structure, molecular properties,

and its application in bioconjugation and peptide synthesis.

Core Compound Identification and Properties
Nε-azido-Nα-Fmoc-D-lysine, systematically named (2R)-2-[[(9H-fluoren-9-

yl)methoxy]carbonylamino]-6-azidohexanoic acid, is a derivative of the amino acid D-lysine.

The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group on the α-amino group

makes it suitable for solid-phase peptide synthesis (SPPS), while the azido group on the ε-

amino group of the side chain allows for bioorthogonal "click" chemistry reactions.

Quantitative Data Summary
The key quantitative data for N3-D-Lys(Fmoc)-OH are summarized in the table below for easy

reference.
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Property Value References

Molecular Formula C₂₁H₂₂N₄O₄ [1][2][3]

Molecular Weight 394.4 g/mol [1]

CAS Number 1198791-53-5 [1]

Chemical Structure
The chemical structure of N3-D-Lys(Fmoc)-OH is characterized by a D-lysine core. The α-

amino group is protected by a bulky Fmoc group, and the ε-amino group at the terminus of the

side chain is functionalized with an azide group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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